Cas no 22501-46-8 (({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine)
({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]hept-5-ene-2-methanamine, N-butyl-
- ({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine
- AKOS005217720
- ({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine
- SCHEMBL9576381
- 22501-46-8
- {bicyclo[2.2.1]hept-5-en-2-ylmethyl}(butyl)amine
- EN300-160871
-
- Inchi: 1S/C12H21N/c1-2-3-6-13-9-12-8-10-4-5-11(12)7-10/h4-5,10-13H,2-3,6-9H2,1H3
- InChI Key: BSEXOBNMVGYDBZ-UHFFFAOYSA-N
- SMILES: C(C1CC2C=CC1C2)NCCCC
Computed Properties
- Exact Mass: 179.167399674Da
- Monoisotopic Mass: 179.167399674Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-160871-0.05g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-160871-0.1g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-160871-0.25g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-160871-0.5g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-160871-1.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-160871-2.5g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-160871-5.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-160871-10.0g |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Enamine | EN300-160871-50mg |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 50mg |
$407.0 | 2023-09-23 | ||
| Enamine | EN300-160871-100mg |
({bicyclo[2.2.1]hept-5-en-2-yl}methyl)(butyl)amine |
22501-46-8 | 100mg |
$427.0 | 2023-09-23 |
({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on ({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine
Professional Introduction to Compound with CAS No. 22501-46-8 and Product Name ({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine)
The compound with the CAS number 22501-46-8 and the product name ({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine represents a fascinating molecule of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure and amine functional groups, has garnered attention for its potential applications in drug discovery and molecular recognition.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The bicyclo framework present in this molecule imparts a high degree of structural complexity, which can be leveraged to modulate biological activity. Specifically, the bicyclo2.2.1hept-5-en-2-yl moiety contributes to the molecule's rigidity, while the amine substituents offer opportunities for further functionalization and interaction with biological targets.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a bicyclic core with an amine group makes it an attractive candidate for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, modifications at the butyl amine group could lead to enhanced solubility or improved binding affinity to specific receptors.
Recent studies have highlighted the importance of amine-containing compounds in medicinal chemistry. Amines are known to be key pharmacophores in many drugs due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The compound in question, with its dual amine functionalities, could serve as a versatile scaffold for designing molecules with tailored properties.
The synthesis of such complex molecules often presents significant challenges, but advances in synthetic methodology have made it increasingly feasible to construct intricate structures like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient preparation of heterocyclic compounds with high precision.
In the context of drug discovery, this compound has shown promise as a precursor for more sophisticated molecules. By incorporating it into larger frameworks, researchers can exploit its structural features to develop drugs that target specific diseases more effectively. For example, derivatives of this compound could be designed to interact with enzymes or receptors involved in metabolic pathways relevant to conditions such as cancer or neurodegenerative disorders.
The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical biology. Its unique structure makes it an interesting candidate for use as a ligand in protein binding studies or as a tool compound for elucidating biological mechanisms. The ability to modify both the bicyclic core and the amine groups provides chemists with considerable flexibility in designing experiments that probe biological systems.
As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in advancing our understanding of biological processes and developing new treatments. The combination of structural complexity and functional diversity makes it a valuable asset in the chemist's toolkit.
In conclusion, the compound with CAS number 22501-46-8 and product name ({bicyclo2.2.1hept-5-en-2-yl}methyl)(butyl)amine is a remarkable molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration, offering opportunities for designing novel drugs and understanding biological mechanisms at a deeper level.
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